Cas no 25151-07-9 (5-Chloro-2,4-difluoropyrimidine)

• Product Name: 5-Chloro-2,4-difluoropyrimidine
• CAS No: 25151-07-9
• MF: C₄HClF₂N₂
• MW: 150.513946294785
• MDL: MFCD04972716
• CID: 241467
• PubChem ID: 591662
• Update Time: 2025-04-19

5-Chloro-2,4-difluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-chloro-2,4-difluoro-
• 5-Chloro-2,4-difluoropyrimidine
• ACETAMIDE,N,N-(2,5-DICHLORO-1,4-PHENYLENE)BIS[N-ACETYL-]
• DTXSID00343702
• MFCD04972716
• D94624
• FT-0678818
• Pyrimidine, 5-chloro-2,4-difluoro-
• EN300-298685
• AKOS005256374
• SB57422
• 2,4-difluoro-5-chloropyrimidine
• 5-Chloro-2,4-difluoropyrimidine #
• Pyrimidine, 2,4-difluoro-5-chloro-
• Z1198165311
• 25151-07-9
• CS-0157787
• XZSZSTCLQANXKU-UHFFFAOYSA-N
• AS-76146
• SCHEMBL338632
• C4HClF2N2

• MDL： MFCD04972716
• Inchi： 1S/C4HClF2N2/c5-2-1-8-4(7)9-3(2)6/h1H
• InChI Key： XZSZSTCLQANXKU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1F)F

Computed Properties

• Exact Mass: 149.97973
• Monoisotopic Mass: 149.9796321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 250.6±43.0 °C at 760 mmHg
• Flash Point: 105.4±28.2 °C
• Refractive Index: 1.479
• PSA: 25.78
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Chloro-2,4-difluoropyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines